Cas no 1434142-03-6 (trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride)

Trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride is a chiral cyclobutane derivative featuring a stereospecific amino alcohol structure. Its rigid cyclobutane ring and dimethyl substitution enhance conformational stability, making it a valuable intermediate in asymmetric synthesis and pharmaceutical research. The hydrochloride salt form improves solubility and handling in synthetic applications. The compound’s defined stereochemistry is particularly useful for studying structure-activity relationships in medicinal chemistry, especially in the development of bioactive molecules targeting central nervous system (CNS) receptors or enzyme inhibitors. Its high purity and well-characterized properties ensure reproducibility in research and industrial processes.
trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride structure
1434142-03-6 structure
Product Name:trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride
CAS No:1434142-03-6
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD27956965
CID:4604465
PubChem ID:118798110
Update Time:2025-10-29

trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • TRANS-3-AMINO-2,2-DIMETHYLCYCLOBUTANOL HCL
    • TRANS-3-AMINO-2,2-DIMETHYLCYCLOBUTANOL HYDROCHLORIDE
    • trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride
    • trans-3-amino-2,2-dimethylcyclobutanolhydrochloride
    • (1R,3R)-3-amino-2,2-dimethylcyclobutan-1-ol hydrochloride
    • 1434142-03-6
    • CS-0055490
    • MFCD27956965
    • P14216
    • BS-43177
    • (1R,3R)-3-amino-2,2-dimethylcyclobutan-1-ol;hydrochloride
    • MDL: MFCD27956965
    • Inchi: 1S/C6H13NO.ClH/c1-6(2)4(7)3-5(6)8;/h4-5,8H,3,7H2,1-2H3;1H/t4-,5-;/m1./s1
    • InChI Key: ITVWYQLMVRTELZ-TYSVMGFPSA-N
    • SMILES: [C@@H]1(O)C[C@@H](N)C1(C)C.[H]Cl

Computed Properties

  • Exact Mass: 151.0763918g/mol
  • Monoisotopic Mass: 151.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2Ų

trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB534889-250 mg
trans-3-Amino-2,2-dimethylcyclobutanol hydrochloride; .
1434142-03-6
250MG
€1,385.70 2023-07-11
Chemenu
CM433446-100mg
trans-3-amino-2,2-dimethylcyclobutanolhydrochloride
1434142-03-6 95%+
100mg
$1123 2022-12-31
Chemenu
CM433446-250mg
trans-3-amino-2,2-dimethylcyclobutanolhydrochloride
1434142-03-6 95%+
250mg
$1684 2022-12-31
eNovation Chemicals LLC
D635205-100mg
trans-3-amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 97%
100mg
$475 2024-05-23
eNovation Chemicals LLC
D635205-250MG
trans-3-amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 97%
250mg
$760 2024-05-23
eNovation Chemicals LLC
D635205-500MG
trans-3-amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 97%
500mg
$1265 2024-05-23
eNovation Chemicals LLC
D635205-1G
trans-3-amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 97%
1g
$1900 2024-05-23
eNovation Chemicals LLC
D635205-5G
trans-3-amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 97%
5g
$4960 2023-09-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD329926-1g
trans-3-Amino-2,2-dimethylcyclobutanol hydrochloride
1434142-03-6 95+%
1g
¥10402.0 2023-04-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB06041-1-100MG
trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride
1434142-03-6 97%
100MG
¥ 2,527.00 2023-04-07

Additional information on trans-3-amino-2,2-dimethyl-cyclobutanol;hydrochloride

Introduction to trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride (CAS No. 1434142-03-6)

The compound trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1434142-03-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic alcohols that have garnered considerable attention due to their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in medicinal chemistry.

In recent years, there has been a growing interest in the exploration of cyclobutane derivatives due to their potential applications in drug discovery. The structural motif of cyclobutanol, particularly with substituents like amino and dimethyl groups, contributes to its diverse chemical reactivity and biological interactions. The trans-configuration of the amino group relative to the cyclobutane ring is particularly noteworthy, as it influences the compound's overall shape and electronic properties, which are critical for its interaction with biological targets.

One of the most compelling aspects of trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride is its potential as a pharmacophore. Pharmacophores are key structural elements that are responsible for the biological activity of a drug molecule. The presence of both an amino group and a tertiary amine (due to the dimethyl substitution) provides multiple sites for interaction with enzymes and receptors. This dual functionality has led researchers to investigate its role in various therapeutic contexts, including neurodegenerative diseases, inflammation, and cancer.

Recent studies have highlighted the importance of cyclic alcohols in modulating enzymatic activity. For instance, derivatives of cyclobutanol have been shown to inhibit certain kinases and phosphodiesterases, which are key enzymes involved in signal transduction pathways. The hydrochloride salt form of trans-3-amino-2,2-dimethyl-cyclobutanol has been particularly studied for its ability to interact with these enzymes in a reversible manner, suggesting potential applications in developing drugs that require precise control over their binding affinity.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the amino group at the 3-position and the dimethyl groups at the 2-position requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, allowing for larger-scale preparations needed for preclinical and clinical studies.

In terms of biological activity, preliminary studies on trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride have shown promising results in vitro. The compound has demonstrated interactions with various protein targets, including those involved in cell proliferation and apoptosis. These interactions suggest that it may have therapeutic potential in conditions where dysregulation of these pathways is observed. For example, its ability to modulate kinase activity could make it a candidate for treating cancers driven by aberrant signaling.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. The hydrochloride salt form improves solubility, which can enhance oral bioavailability. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions.

The use of computational modeling has been instrumental in predicting the binding modes of trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride with biological targets. Techniques such as molecular docking and molecular dynamics simulations allow researchers to visualize how the compound interacts with receptors at an atomic level. These insights can guide modifications to improve potency and selectivity, reducing off-target effects that often lead to adverse side effects.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like this one. Rigorous testing is essential to ensure that any potential therapeutic benefits outweigh possible risks. Preclinical studies involving cell cultures and animal models provide critical data before human trials can begin. These steps are designed to protect both patients and researchers while advancing our understanding of how such compounds can be used effectively.

The future directions for research on trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride are multifaceted. One area involves exploring its role as a scaffold for designing novel drugs targeting specific diseases. Another avenue is investigating its potential as a prodrug—a precursor that is converted into an active drug within the body—which could enhance delivery and reduce toxicity.

In conclusion, trans-3-amino-2,2-dimethyl-cyclobutanol hydrochloride (CAS No. 1434142-03-6) represents an exciting opportunity in pharmaceutical research due to its unique structure and potential biological activities. Its investigation into various therapeutic areas continues to expand our knowledge of cyclic alcohol derivatives and their applications in medicine.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD